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Abstract

Polonium-218 (2'8Po) is a critical, albeit short-lived, radionuclide in the natural environment,
originating from the decay of Radon-222 (?%2Rn). As a primary contributor to the potential alpha
energy concentration (PAEC) of radon progeny, its behavior, particularly in atmospheric and
subterranean environments, is of significant interest for dosimetry, environmental monitoring,
and health physics. This technical guide provides an in-depth review of the natural occurrence
of 18P, detailing its formation, prevalence in various environmental matrices, and the
standardized methodologies for its detection and quantification.

Introduction to Polonium-218

Polonium-218, historically known as Radium A, is a radioactive isotope with a half-life of
approximately 3.1 minutes.[1] It is a key intermediate in the Uranium-238 (238U) decay series,
the most prevalent decay chain in the Earth's crust.[2][3] The decay of 218Po is characterized by
two primary modes: a dominant alpha decay (99.98%) to Lead-214 (3*4Pb) with an emission
energy of 6.00 MeV, and a minor beta decay branch (0.02%) to Astatine-218 (28At).[4] Its
transient nature and direct lineage from gaseous radon make its environmental behavior
complex and highly variable.

Formation Pathway: The Uranium-238 Decay Series

The genesis of Polonium-218 is intrinsically linked to the decay of Uranium-238. Primordial
238, present in rocks and soil, undergoes a series of transformations, eventually producing
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Radium-226 (?2°Ra). This radium isotope decays into Radon-222, a noble gas with a half-life of
3.8 days.[5] Due to its gaseous nature, 22Rn can emanate from the ground into the
atmosphere or dissolve into groundwater. The subsequent alpha decay of 222Rn directly yields
218po, This decay sequence is the principal source of naturally occurring Polonium-218 in the

environment.
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Figure 1: Simplified decay chain from Uranium-238 to Polonium-218.
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Environmental Occurrence and Distribution

The concentration of Polonium-218 in any environmental compartment is governed by the
concentration of its parent, Radon-222, and the physical and chemical dynamics of the
medium.

Atmosphere

The primary reservoir for airborne Polonium-218 is the decay of 22Rn gas that has emanated
from soil and building materials.[6] Immediately following its formation, the 2:8Po atom exists as
a free, positively charged ion.[7][8] These ions rapidly interact with trace gases and water vapor
to form small molecular clusters (1-5 nm), referred to as the "unattached" fraction.[8] These
unattached clusters are highly mobile and exhibit high deposition velocities.

Within seconds, the majority of these unattached clusters attach to the surface of ambient
aerosol particles, forming the "attached" fraction.[8][9] This process is a critical determinant of
the ultimate fate and dosimetric impact of radon progeny. The activity concentration of 28Po is
directly related to the radon gas concentration, though the ratio is influenced by ventilation
rates and aerosol concentrations. In a typical indoor environment with a radon concentration of
50 Bg/m3, it is estimated that about 48% of the unattached 2'8Po clusters are positively
charged.[7][10]

Hydrosphere and Lithosphere

In groundwater, the presence of 28Po is transient and directly dependent on the concentration
of dissolved 222Rn.[11] Radon dissolves into groundwater from uranium and radium-bearing
minerals in aquifers. Due to its very short half-life, 2:8Po exists in a state of near secular
equilibrium with 222Rn in undisturbed groundwater. However, direct measurement is uncommon;
the focus is typically on the more stable Po-210 or the parent Rn-222.[12][13] In soil and rocks,
218pg exists fleetingly within the mineral matrix wherever its precursor, 2°Ra, is present.

Quantitative Data on Environmental Concentrations

Direct and widespread reporting of Polonium-218 activity concentrations is limited due to its
short half-life. Environmental assessments typically focus on its parent, Radon-222, or the total
potential alpha energy concentration (PAEC) from all short-lived progeny. The activity
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concentration of 28Po is often assumed to approach that of 222Rn, a condition known as secular
equilibrium. The degree to which this is achieved is described by the equilibrium factor (F).

. Typical
Environmental . .
] Parent Nuclide Concentration Notes
Matrix
Range

Levels can exceed
) 46.3 Bg/m3 (1.25 ]
Indoor Air 222Rn 10,000 Bg/m3 in some

pCi/L) - U.S. Average o
buildings.[2][6]

Varies significantly
5-15Bg/m3 (0.4

Outdoor Air 222Rn pCi/L) - Global

Average

with geology and
atmospheric
conditions.[6][14]

_ _ 218Pg concentration is
Highly variable, from
Groundwater 222Rn rarely measured
<1 to >1000 Bg/L )
directly.

Table 1: Typical Activity Concentrations of Radon-222, the Parent of Polonium-218

Typical Indoor
Alpha Energy

Isotope Half-life Decay Mode (MeV) Equilibrium
e
Factor (F)
218Pg (RaA) 3.1 min a, B~ 6.00 04-0.6
214pp (RaB) 26.8 min B~ - -
214Bj (RaC) 19.9 min B-, a - -
214pg (RaC") 164 us a 7.69 -

Table 2: Properties of Short-Lived Radon-222 Progeny The Equilibrium Factor (F) is the ratio of
the PAEC of the actual progeny mixture to the PAEC that would exist if the progeny were in full
secular equilibrium with the parent radon. An F-factor of 0.4 means the progeny concentration
is 40% of the radon concentration.
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Experimental Protocols for Measurement

The quantification of Polonium-218, particularly in air, is most commonly achieved via alpha
spectrometry. The distinct 6.00 MeV alpha emission of 28Po allows for its resolution from other
radon progeny, notably 214Po at 7.69 MeV.[1][15]

Standard Protocol: Alpha Spectrometry of Air Samples

Objective: To determine the activity concentration of 2:8Po and other short-lived radon progeny
in an air sample.

Methodology:

o Sample Collection: Air is drawn at a known, constant flow rate through a high-efficiency filter
(e.g., membrane or glass fiber) for a short, precisely recorded duration (typically 5 to 15
minutes). Radon progeny, including 2:8Po, are deposited onto the filter surface.

o Detector Setup: A solid-state silicon detector (e.g., PIPS or ion-implanted silicon) is placed in
a vacuum chamber facing the collection filter at a fixed, close distance. The vacuum
minimizes alpha particle energy loss to air.

o Alpha Counting and Spectroscopy: Immediately after sampling, the filter is placed in the
vacuum chamber. Alpha particles emitted from the filter are detected. The electronic signals
from the detector are processed by a multichannel analyzer, which generates an energy
spectrum.

o Data Acquisition: Counting is performed over a series of short, timed intervals. A common
approach (a modified Tsivoglou method) involves multiple counting periods to track the
decay and ingrowth of the different progeny.[1]

o Spectral Analysis: The resulting alpha spectrum is analyzed. The distinct energy peak at 6.00
MeV is integrated to determine the total counts from 2:8Po decay during the counting interval.
The peak at 7.69 MeV corresponds to 24Po.

» Concentration Calculation: The activity concentration of 28Po at the time of sampling is
calculated from the net counts in its corresponding energy peak, correcting for the detector
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efficiency, air sample volume, and the radioactive decay that occurred during and after
sampling.
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Figure 2: Experimental workflow for measuring airborne Polonium-218.

Conclusion

Polonium-218 is a ubiquitous, naturally occurring radionuclide whose presence in the
environment is inextricably tied to its gaseous parent, Radon-222. While its short half-life
makes it a transient species, its role as an alpha-emitting radon progeny is significant for public
health and environmental radiation studies. Understanding its atmospheric behavior,
particularly the dynamics of attached and unattached fractions, is crucial for accurate inhalation
dose assessment. The standardized method for its quantification, alpha spectrometry, provides
a robust means to measure its activity concentration, offering vital data for researchers in
environmental science and radiation protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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